Cas no 1232817-59-2 ((2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile)

• Product Name: (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile
• CAS No: 1232817-59-2
• MF: C₁₅H₁₈N₂O₂S₂
• MW: 322.4456
• CID: 5310268
• Update Time: 2025-10-10

(2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzenesulfonyl-3-methylsulfanyl-3-piperidin-1-yl-acrylonitrile
• (2E)-3-(methylsulfanyl)-2-(phenylsulfonyl)-3-(piperidin-1-yl)prop-2-enenitrile
• STK880440
• (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile

• Inchi： 1S/C15H18N2O2S2/c1-20-15(17-10-6-3-7-11-17)14(12-16)21(18,19)13-8-4-2-5-9-13/h2,4-5,8-9H,3,6-7,10-11H2,1H3/b15-14+
• InChI Key： HFNGUXVGXNUUKL-CCEZHUSRSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(/C(/C#N)=C(\N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])/SC([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 528
• XLogP3: 2.9
• Topological Polar Surface Area: 94.8

Additional information on (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile

Comprehensive Overview of (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile (CAS No. 1232817-59-2)

The compound (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile, identified by its CAS No. 1232817-59-2, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This sulfonyl- and nitrile-containing derivative exhibits unique structural features, making it a promising candidate for various pharmaceutical applications. Its Z-configuration and the presence of a piperidin-1-yl group contribute to its stereochemical complexity and potential bioactivity.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in targeted therapy and personalized medicine. Researchers are particularly interested in compounds like (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile due to their ability to interact with specific biological targets. The benzenesulfonyl moiety, for instance, is known to enhance binding affinity to certain proteins, while the methylsulfanyl group can influence metabolic stability.

The synthesis of CAS No. 1232817-59-2 involves multi-step organic reactions, including sulfonylation and Michael addition, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. These methods are essential for ensuring the compound's suitability in preclinical studies, where reproducibility and consistency are paramount.

One of the most frequently searched topics related to this compound is its potential role in cancer research. Given the growing interest in kinase inhibitors and apoptosis inducers, (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile is being explored for its ability to modulate signaling pathways involved in cell proliferation. Its nitrile functionality, in particular, is a common pharmacophore in FDA-approved drugs, further highlighting its therapeutic potential.

Another area of interest is the compound's pharmacokinetic properties. Researchers are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its viability as a drug candidate. The piperidin-1-yl group, for example, may improve blood-brain barrier penetration, making it relevant for neurological disorders. Such studies are crucial for addressing common questions about the compound's bioavailability and toxicity.

From an industrial perspective, CAS No. 1232817-59-2 is also valued for its versatility in chemical synthesis. It serves as a building block for more complex molecules, particularly in the development of heterocyclic compounds. This aligns with the increasing demand for custom synthesis services, as pharmaceutical companies seek tailored solutions for their R&D pipelines.

In conclusion, (2Z)-2-(benzenesulfonyl)-3-(methylsulfanyl)-3-(piperidin-1-yl)prop-2-enenitrile represents a compelling subject of study in both academic and industrial settings. Its unique structure, combined with its potential applications in drug discovery and chemical biology, positions it as a molecule of significant scientific and commercial interest. As research continues to unfold, this compound may pave the way for innovative therapies addressing unmet medical needs.